N1-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-(furan-2-yl)ethyl)oxalamide

• IUPAC Name: N'-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-[2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C19H22FN3O6S/c20-14-4-6-16(7-5-14)30(26,27)23-10-2-12-29-17(23)13-22-19(25)18(24)21-9-8-15-3-1-11-28-15/h1,3-7,11,17H,2,8-10,12-13H2,(H,21,24)(H,22,25)
• InChI Key: PMJGARHJVZGOTB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NCCC2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O6S
• Molecular Weight: 439.5 g/mol

Description

N1-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-(furan-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C19H22FN3O6S and its molecular weight is 439.46. The purity is usually 95%.
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Scientific Research Applications

Bio-imaging and Sensing Applications

One study describes a phenoxazine-based fluorescent chemosensor for dual channel detection of Cd2+ and CN− ions, highlighting its application in bio-imaging in live cells and zebrafish larvae. This sensor's structure includes functional groups related to sulfonyl and oxazinan rings, suggesting potential for the compound of interest in similar bio-imaging and sensing applications (Ravichandiran et al., 2020).

Insecticidal Activity

Research on flubendiamide, a novel insecticide, shows its unique chemical structure contributes to strong activity against lepidopterous pests. Its structure includes sulfonylalkyl groups, which are part of the compound , indicating potential insecticidal applications (Tohnishi et al., 2005).

Biomedical Applications

Studies on sulfone derivatives and their biological activities, such as COX-2 inhibitory activity, provide a basis for biomedical applications of similar compounds. For example, 3-(p-fluoropheny)-2-(4-methylsulfonylphenyl)-1,3-benzthiazinan-4-one demonstrated potent COX-2 inhibition, suggesting the compound of interest could be explored for related medicinal applications (Zarghi et al., 2009).

Material Science

In material science, the synthesis of electrophoretic and biocompatible poly(2-oxazoline)s, initiated by perfluoroalkanesulfoneimides, offers insights into the development of coatings and hybrid materials. Such research indicates potential applications of the compound for developing new materials with specific electrophoretic and biocompatible properties (Hayashi & Takasu, 2015).